D-Ribose 1-phosphate

• CAS RN: 14075-00-4
• Molecular Formula: C5H11O8P
• Molecular Weight: 230.11 g/mol
• IUPAC Name: [(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl] dihydrogen phosphate
• InChI: InChI=1S/C5H11O8P/c6-1-2-3(7)4(8)5(12-2)13-14(9,10)11/h2-8H,1H2,(H2,9,10,11)/t2-,3-,4-,5?/m1/s1
• InChI Key: YXJDFQJKERBOBM-SOOFDHNKSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@H]([C@H](O1)OP(=O)(O)O)O)O)O
• SMILES: C(C1C(C(C(O1)OP(=O)(O)O)O)O)O
• physical_description: Solid
• synonyms: alpha-D-ribofuranose 1-phosphate; ribose 1-phosphate; ribose 1-phosphate, (alpha-D)-isomer; ribose 1-phosphate, (beta-D)-isome

Description

D-Ribose 1-phosphate is a sugar molecule that plays a crucial role in various metabolic pathways in living organisms. It is synthesized by the enzyme ribose-phosphate pyrophosphokinase (PRPPK) and is involved in the biosynthesis of nucleotides, coenzymes, and other important molecules.

Scientific Research Applications

Synthetic Biology and Molecular Recognition

D-Ribose 1-phosphate plays a significant role in synthetic biology. Research has shown that modifications in the nucleobases, sugars, and phosphates of DNA, including ribose, are central to molecular recognition processes that are fundamental to genetics. These modifications have practical applications, such as monitoring levels of HIV and hepatitis C viruses in patients, which aids in patient care management (Benner, 2004).

Enzymatic Isomerization and Biocatalysis

This compound is also crucial in enzymatic isomerization processes. Studies have demonstrated that ribose-5-phosphate isomerase enzymes, which involve this compound, can be engineered for improved activity towards specific substrates, such as D-allose. This has potential applications in the preparation of rare sugars, which are valuable in various industries (Wang et al., 2021).

Role in Pentose Phosphate Pathway

This compound is important in the pentose phosphate pathway, a metabolic pathway parallel to glycolysis. It is involved in the interconversion between ribose and ribulose forms, which are essential in the pentose phosphate cycle and photosynthesis processes (Ishikawa et al., 2002).

Production of Rare Sugars

The enzymes involved in this compound metabolism have been researched for their potential in producing valuable rare sugars. These sugars have applications as low-calorie sweeteners, bulking agents, and pharmaceutical precursors (Soo-Jung Kim et al., 2020).

Potential Drug Targets

This compound isomerase enzymes are also considered potential drug targets in the treatment of diseases caused by trypanosomatids, such as Chagas’ disease and leishmaniasis. The structural features and catalytic mechanisms of these enzymes are of particular interest for drug design (Chen et al., 2020).

Applications in Infectious Diseases

Research on this compound has implications in infectious diseases as well. For instance, a study on Trypanosoma brucei, the agent of African sleeping sickness, showed that ribose 5-phosphate isomerase B, an enzyme involving this compound, is critical for the parasite's infectivity (Loureiro et al., 2015).